Cas no 2375250-30-7 (Cyclopentanone, 3,4-dimethoxy-, (3R,4S)-)

• Product Name: Cyclopentanone, 3,4-dimethoxy-, (3R,4S)-
• CAS No: 2375250-30-7
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 6031321
• PubChem ID: 145874671
• Update Time: 2025-10-05

Cyclopentanone, 3,4-dimethoxy-, (3R,4S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 3,4-dimethoxy-, (3R,4S)-
• (3S,4R)-3,4-Dimethoxycyclopentan-1-one
• 2375250-30-7
• (3R,4S)-3,4-dimethoxycyclopentan-1-one
• EN300-7431378

• Inchi： 1S/C7H12O3/c1-9-6-3-5(8)4-7(6)10-2/h6-7H,3-4H2,1-2H3/t6-,7+
• InChI Key： UWKAMIBYHJKMBV-KNVOCYPGSA-N
• SMILES： C1(=O)C[C@H](OC)[C@H](OC)C1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 201.5±40.0 °C(Predicted)

Additional information on Cyclopentanone, 3,4-dimethoxy-, (3R,4S)-

Comprehensive Overview of Cyclopentanone, 3,4-dimethoxy-, (3R,4S)- (CAS No. 2375250-30-7)

The compound Cyclopentanone, 3,4-dimethoxy-, (3R,4S)- (CAS No. 2375250-30-7) is a chiral cyclopentanone derivative featuring dimethoxy substituents at the 3 and 4 positions. This structurally unique molecule has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science due to its stereospecific configuration and functional versatility. The (3R,4S) stereochemistry of this compound makes it particularly valuable for asymmetric synthesis and enantioselective catalysis, which are critical in the development of high-purity active pharmaceutical ingredients (APIs).

In recent years, the demand for chiral building blocks like Cyclopentanone, 3,4-dimethoxy-, (3R,4S)- has surged, driven by advancements in drug discovery and the need for optically pure intermediates. Researchers and industry professionals frequently search for terms such as "chiral cyclopentanone synthesis", "3,4-dimethoxy cyclopentanone applications", and "CAS 2375250-30-7 supplier", reflecting the compound's relevance in cutting-edge scientific applications. Its role in the synthesis of complex natural products and bioactive molecules further underscores its importance in modern chemistry.

The unique structural features of Cyclopentanone, 3,4-dimethoxy-, (3R,4S)- also make it a subject of interest in computational chemistry and molecular modeling. Studies focusing on "stereochemical effects in cyclopentanone derivatives" or "methoxy group influence on reactivity" often highlight this compound as a model system. Additionally, its potential applications in green chemistry and sustainable synthesis align with current trends toward environmentally friendly chemical processes, a topic frequently searched by academia and industry alike.

From a commercial perspective, Cyclopentanone, 3,4-dimethoxy-, (3R,4S)- is available through specialized chemical suppliers who cater to the needs of research institutions and pharmaceutical companies. Keywords such as "high-purity (3R,4S)-3,4-dimethoxy cyclopentanone" and "CAS 2375250-30-7 price" are commonly used in procurement searches, emphasizing the compound's niche yet critical role in advanced chemical workflows. Quality control and analytical methods, including chiral HPLC and NMR spectroscopy, are essential for verifying the enantiomeric purity of this compound, ensuring its suitability for sensitive applications.

Looking ahead, the continued exploration of Cyclopentanone, 3,4-dimethoxy-, (3R,4S)- is expected to yield new insights into its reactivity and utility. As synthetic methodologies evolve, this compound may find expanded applications in areas such as agrochemicals, flavors, and fragrances, where chiral specificity is paramount. Its integration into modular synthesis platforms and combinatorial chemistry libraries further highlights its potential to drive innovation across multiple scientific disciplines.